Cas no 2171281-74-4 ((2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}propanoic acid)

• Product Name: (2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}propanoic acid
• CAS No: 2171281-74-4
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6019006
• PubChem ID: 165510647
• Update Time: 2025-06-15

(2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}propanoic acid
• (2R)-2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}propanoic acid
• EN300-1559264
• 2171281-74-4

• Inchi： 1S/C24H26N2O5/c1-14(23(28)29)25-22(27)12-15-10-16(11-15)26-24(30)31-13-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,14-16,21H,10-13H2,1H3,(H,25,27)(H,26,30)(H,28,29)/t14-,15?,16?/m1/s1
• InChI Key： HREXIVNEPLAJAN-QQFBHYJXSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(CC(N[C@@H](C(=O)O)C)=O)C1)=O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}propanoic acid

Comprehensive Overview of (2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}propanoic acid (CAS No. 2171281-74-4)

The compound (2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}propanoic acid, identified by its CAS No. 2171281-74-4, is a specialized chiral amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a cyclobutyl ring and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable for constructing complex peptide architectures. Researchers and biochemists frequently employ this compound due to its role in solid-phase peptide synthesis (SPPS), a technique pivotal for drug discovery and biomaterial development.

In recent years, the demand for Fmoc-protected amino acids like (2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}propanoic acid has surged, driven by advancements in precision medicine and bioconjugation technologies. The compound’s chiral center at the 2-position ensures stereochemical integrity, a critical factor for bioactive peptides targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors. Its CAS No. 2171281-74-4 is often referenced in patent literature, highlighting its applicability in next-generation therapeutics.

One of the most searched questions in AI-driven drug discovery platforms revolves around the stability and reactivity of Fmoc groups under physiological conditions. This compound addresses such queries by offering exceptional hydrolysis resistance during synthesis, while allowing facile deprotection under mild basic conditions. Additionally, its cyclobutyl moiety enhances metabolic stability, a feature highly sought after in peptide-based drug candidates for oncology and neurology.

From an SEO perspective, keywords like “Fmoc-amino acid derivatives”, “CAS 2171281-74-4 applications”, and “chiral peptide building blocks” are frequently associated with this compound. These terms align with trending topics such as sustainable synthesis and green chemistry, as researchers seek eco-friendly alternatives for peptide production. The compound’s compatibility with automated peptide synthesizers further elevates its relevance in high-throughput screening (HTS) workflows.

In conclusion, (2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}propanoic acid (CAS No. 2171281-74-4) stands at the intersection of innovation and practicality, bridging gaps in peptide engineering and therapeutic development. Its robust chemical properties and adaptability to modern biotechnological platforms ensure its continued prominence in both academic and industrial settings.